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Compound of Interest

2,2,2-Trimethyldisilane-1,1,1-triyl
Compound Name:

triacetate
CAS No.: 53580-48-6
Cat. No.: B13755451

Get Quote

Executive Summary

Effective delivery of Trimethyldisilane triacetate (MesSi-Si(OAc)s) requires precise control over
thermodynamics and mass transport. As a high-molecular-weight, moisture-sensitive precursor,
it presents challenges distinct from standard alkylsilanes. This guide provides a self-validating
protocol to determine optimal bubbler temperatures (

) and carrier gas flow rates (

), ensuring stable flux for CVD/ALD applications while mitigating thermal decomposition of the
Si-Si bond.

Chemical Context & Physicochemical Properties[1]

[2][3][4][5][6][7]
Molecular Analysis

+ Target Molecule: Trimethyldisilane triacetate
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Predicted Structure: 1,1,1-trimethyl-2,2,2-triacetoxydisilane

Formula:

Molecular Weight: ~278.4 g/mol

Chemical Nature: Asymmetric disilane with hydrolyzable acetoxy ligands.

Property Estimation (Proxy Method)

Since empirical vapor pressure data for this specific disilane is rare, we utilize
Methyltriacetoxysilane (MTAS) as a reference standard for volatility estimation, adjusting for the
increased molecular weight of the disilane backbone.

Reference: Target:
Property Methyltriacetoxysil  Trimethyldisilane Implication
ane (MTAS) Triacetate (Est.)
Target has lower
volatility; requires
MW 220.3 g/mol ~278.4 g/mol higher
o ) ] Likely requires solid
) Solid/Liquid (MP Solid or Viscous o ]
Physical State o sublimation or high-
~40°C) Liquid

temp liquid bubbler.

Risk: Thermal budget
N ) >120°C @ 3 mmHg o
Boiling Point ~87°C @ 3 mmHg [1] (Est) may approach Si-Si
st.
dissociation energy.

Critical: Corrosive
Hydrolyzes to Acetic Hydrolyzes to Acetic byproducts; requires
Acid Acid stainless steel (316L)

delivery lines.

Reactivity

Core Protocol: Determining and Flow Rates
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Do not rely on static literature values for novel precursors. Use this self-validating workflow to
establish the Saturation Curve.

Experimental Setup (Diagram)

Thermal Management Zone (T_lines > T_bub + 10°C)

Inert Carrier Gas i Mass Flow Controller g Bubbler/Ampoule apaci Precursor Flux CVD/ALD Reactor
(N2/Ar, <10 ppb H20) (Low $Delta$P) (Heated Jacket) (Chamber)

Click to download full resolution via product page

Figure 1: Schematic of the precursor delivery system. Note the requirement for heated lines to
prevent condensation of the low-volatility precursor.

Step-by-Step Optimization Protocol

Step 1: Thermal Stability Limit Test Before heating the bubbler, determine the decomposition
temperature (

) of the Si-Si bond.

Load 1g of precursor into a sealed DSC (Differential Scanning Calorimetry) pan.

Ramp temperature at 5°C/min under

Identify onset of exothermic decomposition.

Set Maximum

Limit:

Step 2: Saturation Curve Generation
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o Set bubbler temperature (
) to 80°C (Starting point based on MTAS volatility).
e Set carrier gas flow (
) to 50 sccm.
o Measure deposition rate (or QMS intensity) at the reactor.
e Increase
in 10 sccm increments.
» Validation: Plot Deposition Rate vs. Flow Rate.

o Linear Region: Unsaturated (Carrier gas is moving too fast to pick up equilibrium vapor).

o Plateau Region: Saturated (Ideal operating range).

Calculation of Precursor Flux
Once saturation is confirmed, calculate the precursor molar flow rate (
) using the ideal gas law approximation for bubblers:

Where:

e = Carrier gas flow rate (sccm)
e = Vapor pressure of precursor at
(Torr)

o = Total pressure in the bubbler (Torr)

Recommended Operating Parameters

Based on the structural homology to Methyltriacetoxysilane and standard organodisilane
handling:
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Parameter

Recommended Setting

Rationale

Bubbler Temperature (

)

90°C - 110°C

Estimated window to achieve
>1 Torr vapor pressure without
breaking Si-Si bonds [1, 2].

Carrier Gas

Ultra-High Purity

or Ar

Acetoxy groups hydrolyze
instantly with moisture. Purity
>99.9999% required.

Flow Rate (

)

20 - 100 sccm

Low flow ensures residence
time for saturation given the

high viscosity/solid state.

Line Temperature

Critical: Prevents condensation
and clogging. Acetoxysilanes

solidify easily in cool spots.

Bubbler Pressure (

)

20 - 50 Torr

Reduced pressure enhances
volatilization of high-MW

species.

Troubleshooting & Safety
Logic Flow for Process Instability
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Issue: Unstable Deposition Rate

Check T_bub & T_line

l

Is T_line < T_bub? No (Check MFC)

Yes 0

Increase T_line

Check Precursor Color

\

Is Liquid Dark/Cloudy?

(Re-heat trace)

es (Polymerization)

Precursor Decomposed

(Lower T_bub)

Click to download full resolution via product page

Figure 2: Diagnostic decision tree for unstable precursor delivery.

Specific Hazards

¢ Acetic Acid Formation: Upon contact with moisture, this precursor releases acetic acid.[1]
o Impact: Corrodes standard stainless steel over time.

o Mitigation: Use Hastelloy or electropolished 316L SS. Install acid-neutralizing traps (soda
lime) before the vacuum pump.
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Si-Si Bond Scission: Excessive heating (>140°C) may cleave the disilane bond, changing the
stoichiometry of the deposited film (loss of Si-Si character).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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